Cas no 56264-98-3 ([(E)-but-1-enyl]benzene)

[(E)-but-1-enyl]benzene structure
[(E)-but-1-enyl]benzene structure
Product Name:[(E)-but-1-enyl]benzene
CAS No:56264-98-3
MF:C10H12
MW:132.202282905579
CID:368958
PubChem ID:5370622
Update Time:2025-04-19

[(E)-but-1-enyl]benzene Chemical and Physical Properties

Names and Identifiers

    • [(E)-but-1-enyl]benzene
    • butenylbenzene
    • (1Z)-but-1-en-1-ylbenzene
    • but-1-en-1-ylbenzene
    • (1E)-1-Buten-1-ylbenzene
    • Benzene, 1-butenyl-
    • [(1E)-but-1-en-1-yl]benzene
    • Benzene, 1-butenyl-, (E)-
    • CS-0439937
    • InChI=1/C10H12/c1-2-3-7-10-8-5-4-6-9-10/h3-9H,2H2,1H3/b7-3
    • AKOS006272930
    • (E)-But-1-en-1-ylbenzene
    • MPMBRWOOISTHJV-XVNBXDOJSA-N
    • 56264-98-3
    • 1005-64-7
    • (E)-1-butenylbenzene
    • (E)-1-Phenyl-1-butene
    • trans-1-Phenyl-1-butene
    • DTXSID301026549
    • [(E)-but-1-enyl]-benzene
    • 824-90-8
    • (E)-but-1-enylbenzene
    • EINECS 260-079-4
    • (1E)-1-Butenylbenzene #
    • 1-phenyl-(E)-1-butene
    • Inchi: 1S/C10H12/c1-2-3-7-10-8-5-4-6-9-10/h3-9H,2H2,1H3/b7-3+
    • InChI Key: MPMBRWOOISTHJV-XVNBXDOJSA-N
    • SMILES: C1(C=CC=CC=1)/C=C/CC

Computed Properties

  • Exact Mass: 132.09396
  • Monoisotopic Mass: 132.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 96.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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